Cas no 2679918-90-0 ((2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: (2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2679918-90-0
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• CID: 5645005
• PubChem ID: 165918525
• Update Time: 2025-10-10

(2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273699
• 2679918-90-0
• (2R)-2-methoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• (2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C9H15NO5/c1-3-6-15-9(13)10-5-4-7(14-2)8(11)12/h3,7H,1,4-6H2,2H3,(H,10,13)(H,11,12)/t7-/m1/s1
• InChI Key： BPCKMKJKXBDYRH-SSDOTTSWSA-N
• SMILES： O(C)[C@@H](C(=O)O)CCNC(=O)OCC=C

Computed Properties

• Exact Mass: 217.09502258g/mol
• Monoisotopic Mass: 217.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.9Ų

Additional information on (2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Introduction to (2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2679918-90-0)

(2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2679918-90-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of metabolic disorders and cancer treatment.

The molecular structure of (2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is composed of a butanoic acid backbone with a methoxy group at the 2-position and an (prop-2-en-1-yloxy)carbonylamino substituent at the 4-position. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The (prop-2-en-1-yloxy)carbonylamino group, in particular, is known for its ability to form stable amide bonds, which can enhance the compound's stability and bioavailability.

Recent studies have highlighted the potential of (2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid in modulating key metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a specific enzyme involved in lipid metabolism, thereby reducing triglyceride levels in adipose tissue. This finding suggests that (2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid could be a promising candidate for the treatment of obesity and related metabolic disorders.

In addition to its metabolic effects, (2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound exhibits significant anti-proliferative activity against various cancer cell lines, including breast and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The synthesis of (2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid involves several steps, including the protection and deprotection of functional groups to ensure the correct stereochemistry and regioselectivity. One common synthetic route involves the reaction of a protected butanoic acid derivative with an appropriate methoxy reagent, followed by coupling with an (prop-2-en-1-yloxy)carbonyl chloride to form the final product. This process requires careful control of reaction conditions to achieve high yields and purity.

The pharmacokinetic properties of (2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid have been extensively studied to evaluate its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to further investigate the safety and efficacy of (2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no serious adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, (2R)-2-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2679918-90-0) represents a promising compound with diverse therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in both metabolic disorders and cancer treatment. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, contributing to advancements in medicinal chemistry and pharmaceutical science.